Dimethyl pyridine-2,5-dicarboxylate

• IUPAC Name: dimethyl pyridine-2,5-dicarboxylate
• InChI: InChI=1S/C9H9NO4/c1-13-8(11)6-3-4-7(10-5-6)9(12)14-2/h3-5H,1-2H3
• InChI Key: TUGSJNQAIMFEDY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(C=C1)C(=O)OC
• Molecular Formula: C9H9NO4
• DSSTOX Substance ID: DTXSID50284116
• Molecular Weight: 195.17 g/mol
• CAS RN: 881-86-7

Description

"Dimethyl pyridine-2,5-dicarboxylate" refers to a chemical compound with significant relevance in the field of organic chemistry. It is known for its distinct molecular structure and diverse chemical properties.

Synthesis Analysis

• A novel method for synthesizing dimethyl pyridine-3,5-dicarboxylate involves PdCl2-catalyzed heterocyclotrimerization of methyl acrylate with urea in methanol/supercritical carbon dioxide, achieving a 75% yield under optimized conditions (Zou & Jiang, 2008).

Molecular Structure Analysis

• The molecular structures of various complexes involving pyridine-2,5-dicarboxylate have been determined using X-ray diffraction techniques, revealing diverse coordination modes and intricate three-dimensional frameworks formed by hydrogen bonding and π-π stacking interactions (Çolak et al., 2009).

Chemical Reactions and Properties

• The unexpected reduction of dimethyl pyridine-2,3-dicarboxylate to 1,2,3,4-tetrahydrofuro[3,4-b]pyridin-5(7H)-one with sodium borohydride in ethanol and tetrahydrofuran has been observed, proposing a hypothetical mechanism for this unusual reductive product (Tang, Zhang, & Yu, 2012).

Physical Properties Analysis

• Investigations into the physical properties of pyridine-2,5-dicarboxylate complexes focus on their crystal structures, with significant findings in terms of molecular arrangements and intermolecular interactions (Çolak, Yeşilel, & Büyükgüngör, 2010).

Chemical Properties Analysis

• Studies on the chemical properties of pyridine-2,5-dicarboxylate derivatives, including their reactivity and stability, have been conducted, revealing insights into their potential applications in various fields of chemistry (Wijtmans et al., 2004).

Scientific Research Applications

Synthesis of Pyridine-Bridged Bis Pyrazole Ligands

• Scientific Field: Chemistry
• Application Summary: Dimethyl 2,6-pyridinedicarboxylate could be used as a starting material to synthesize four pyridine-bridged bis pyrazole ligands.
• Methods of Application: The synthesis process involves Claisen condensation.
• Results or Outcomes: These ligands could be further treated with UCl4 to yield the corresponding novel mononuclear uranium (IV) complexes [U IV (R′′′ 2 L) (Cl) 4 ].

Synthesis of Pyridine-2,5-dicarboxylate Complexes

• Scientific Field: Medicinal Chemistry
• Application Summary: Pyridine-2,5-dicarboxylate complexes with 2,2′-bipyridine and Co (II), Zn (II), Cu (II) have been synthesized.
• Methods of Application: The synthesis process involves the use of pyridine-2,5-dicarboxylic acid or (isocinchomeronic acid, H 2 pydc) and 2,2′-bipyridine (bipy).
• Results or Outcomes: The results of antimicrobial activity of the two ligands H 2 pydc and bipy, and the four compounds were obtained by the agar disk diffusion method.

Synthesis of Pyrrolo[1,2-b]pyridazines

• Scientific Field: Medicinal Chemistry
• Application Summary: It has found uses in medicinal chemistry as a precursor in the synthesis of pyrrolo[1,2-b]pyridazines for the treatment of proliferative disorders.
• Methods of Application: The specific methods of application or experimental procedures are not detailed in the source.
• Results or Outcomes: The outcomes of this application are not detailed in the source.

Synthesis of N-Methylpyridinium Salts

• Scientific Field: Organic Chemistry
• Application Summary: Dimethyl 2,5-pyridine dicarboxylate may be used in the synthesis of 2,5-dicarbomethoxy-N-methylpyridinium methosulfate and 2,5-dicarboxy-N-methylpyridinium betaine.
• Methods of Application: The specific methods of application or experimental procedures are not detailed in the source.
• Results or Outcomes: The outcomes of this application are not detailed in the source.

Synthesis of Pyridine-N-Oxide

• Scientific Field: Organic Chemistry
• Application Summary: Dimethyl 2,5-pyridine dicarboxylate may be used in the synthesis of 6-carbomethoxy-2-carboxypyridine-N-oxide.
• Methods of Application: The specific methods of application or experimental procedures are not detailed in the source.
• Results or Outcomes: The outcomes of this application are not detailed in the source.

Synthesis of N-Methylpyridinium Salts

• Scientific Field: Organic Chemistry
• Application Summary: Dimethyl 2,5-pyridine dicarboxylate may be used in the synthesis of 2,5-dicarbomethoxy-N-methylpyridinium methosulfate and 2,5-dicarboxy-N-methylpyridinium betaine.
• Methods of Application: The specific methods of application or experimental procedures are not detailed in the source.
• Results or Outcomes: The outcomes of this application are not detailed in the source.

Safety And Hazards

Dimethyl pyridine-2,5-dicarboxylate is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing.